Cas no 61187-70-0 (Cyclohexanol, 2-methylene-, (S)-)

Cyclohexanol, 2-methylene-, (S)- structure
61187-70-0 structure
Product Name:Cyclohexanol, 2-methylene-, (S)-
CAS No:61187-70-0
MF:C7H12O
MW:112.169582366943
CID:489274
PubChem ID:10975446
Update Time:2025-04-19

Cyclohexanol, 2-methylene-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 2-methylene-, (S)-
    • 61187-70-0
    • SCHEMBL10208832
    • (1S)-2-methylidenecyclohexan-1-ol
    • DTXSID70450316
    • Inchi: 1S/C7H12O/c1-6-4-2-3-5-7(6)8/h7-8H,1-5H2/t7-/m0/s1
    • InChI Key: GTAPKXQXCYRLRG-ZETCQYMHSA-N
    • SMILES: O[C@@H]1C(=C)CCCC1

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 96.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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